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Compound of Interest

Compound Name: N-Boc-N-methyl-aminoethanol

Cat. No.: B154590 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of N-Boc-N-methyl-aminoethanol, a common intermediate

in pharmaceutical and agrochemical synthesis. Adherence to these protocols is critical for

laboratory safety and environmental protection.

Safety and Handling First
Before initiating any disposal procedures, it is crucial to handle N-Boc-N-methyl-
aminoethanol with appropriate safety measures. This compound is known to cause skin and

eye irritation and may cause respiratory irritation.[1][2] It is also harmful if swallowed or in

contact with skin.[3] Always work in a well-ventilated area, preferably under a chemical fume

hood, and wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative data for N-Boc-N-methyl-aminoethanol,
providing a quick reference for its physical and chemical properties.
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Property Value Source

Molecular Formula C8H17NO3 [5][6]

Molecular Weight 175.23 g/mol [5]

Appearance Light yellow to colorless oil [6]

Density 1.012 g/cm3 (at 25 °C) [7]

Boiling Point 170 °C [7]

Melting Point 10 - 11 °C [7]

Storage Temperature 0-8 °C or -20°C [1][6][8]

Step-by-Step Disposal Protocol
The proper disposal of N-Boc-N-methyl-aminoethanol must be carried out in accordance with

local, state, and federal regulations. The following protocol provides a general framework for its

safe disposal.

1. Waste Identification and Segregation:

Categorize: Classify waste containing N-Boc-N-methyl-aminoethanol as hazardous

chemical waste.

Segregate: Do not mix this waste with other waste streams, especially incompatible

materials such as acids, strong oxidizing agents, and bases.[4][9] Keep it in its original or a

compatible, properly labeled container.

2. Containerization:

Select an Appropriate Container: Use a chemically resistant container, such as a high-

density polyethylene (HDPE) or glass bottle, that is in good condition and has a secure, leak-

proof cap.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"N-Boc-N-methyl-aminoethanol," and any associated hazard symbols (e.g., corrosive,

irritant).
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3. Small Spills and Residue Management:

Absorb Spills: For small spills, use an inert absorbent material like vermiculite or sand.[2][4]

Collection: Carefully collect the absorbed material and place it into the designated hazardous

waste container.[10]

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g.,

isopropanol, ethanol) followed by soap and water. Collect all cleaning materials as

hazardous waste.

4. Final Disposal:

Engage a Professional Service: Arrange for the collection and disposal of the hazardous

waste through a licensed environmental waste management company. Do not attempt to

dispose of this chemical down the drain or in regular trash.[3][10]

Documentation: Maintain a record of the waste generated, including the chemical name,

quantity, and date of disposal, in a laboratory waste log.

Storage Pending Disposal: Store the sealed and labeled waste container in a designated,

well-ventilated, and secure hazardous waste accumulation area, away from incompatible

materials.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for the safe disposal of N-Boc-N-methyl-
aminoethanol.

Caption: Disposal workflow for N-Boc-N-methyl-aminoethanol.
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Caption: Spill response procedure for N-Boc-N-methyl-aminoethanol.

By adhering to these detailed procedures, laboratory personnel can significantly mitigate the

risks associated with the disposal of N-Boc-N-methyl-aminoethanol, fostering a safer and

more compliant research environment. Always consult your institution's specific safety

guidelines and the most current Safety Data Sheet (SDS) for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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